Cas no 126840-35-5 (1,1'-Biphenyl-2,2',3,3',4,5,5',6,6'-d9,4'-(pentyl-1,1,2,2,3,3,4,4,5,5,5-d11)-)

• Product Name: 1,1'-Biphenyl-2,2',3,3',4,5,5',6,6'-d9,4'-(pentyl-1,1,2,2,3,3,4,4,5,5,5-d11)-
• CAS No: 126840-35-5
• MF: C₁₇H₂₀
• MW: 244.463938713074
• CID: 103322
• PubChem ID: 102602311
• Update Time: 2025-04-18

1,1'-Biphenyl-2,2',3,3',4,5,5',6,6'-d9,4'-(pentyl-1,1,2,2,3,3,4,4,5,5,5-d11)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl-2,2',3,3',4,5,5',6,6'-d9,4'-(pentyl-1,1,2,2,3,3,4,4,5,5,5-d11)-
• 4-N-PENTYLDIPHENYL-D20
• 126840-35-5
• 1,2,3,4,5-pentadeuterio-6-[2,3,5,6-tetradeuterio-4-(1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl)phenyl]benzene

• Inchi： 1S/C17H20/c1-2-3-5-8-15-11-13-17(14-12-15)16-9-6-4-7-10-16/h4,6-7,9-14H,2-3,5,8H2,1H3/i1D3,2D2,3D2,4D,5D2,6D,7D,8D2,9D,10D,11D,12D,13D,14D
• InChI Key： IFUOTAQBVGAZPR-FSMMDHEUSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C1C([2H])=C([2H])C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 244.282
• Monoisotopic Mass: 244.282
• Isotope Atom Count: 20
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0A^2